Cas no 1869363-21-2 (2-Amino-4-(benzyloxy)butanamide)

• Product Name: 2-Amino-4-(benzyloxy)butanamide
• CAS No: 1869363-21-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6575950
• PubChem ID: 130164194
• Update Time: 2025-07-19

2-Amino-4-(benzyloxy)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(benzyloxy)butanamide
• 1869363-21-2
• EN300-1298839
• 2-Amino-4-(benzyloxy)butanamide

• Inchi： 1S/C11H16N2O2/c12-10(11(13)14)6-7-15-8-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H2,13,14)
• InChI Key： IULAGDDXCPQQEC-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCC(C(N)=O)N

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.3Ų

Additional information on 2-Amino-4-(benzyloxy)butanamide

Introduction to 2-Amino-4-(benzyloxy)butanamide (CAS No. 1869363-21-2)

2-Amino-4-(benzyloxy)butanamide, with the Chemical Abstracts Service (CAS) number 1869363-21-2, is a versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes an amino group, a benzyloxy group, and an amide functional group. These features contribute to its chemical reactivity and biological activity, making it a valuable candidate for further research and development.

The molecular formula of 2-Amino-4-(benzyloxy)butanamide is C₁₁H₁₅NO₃, and its molecular weight is approximately 209.24 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-(benzyloxy)butyric acid with ammonia or an appropriate amine derivative. The benzyloxy group in the molecule provides stability and enhances solubility in organic solvents, while the amino and amide groups contribute to its reactivity and potential biological activity.

In the realm of pharmaceutical research, 2-Amino-4-(benzyloxy)butanamide has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-Amino-4-(benzyloxy)butanamide exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that the compound could be further optimized to develop novel therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, 2-Amino-4-(benzyloxy)butanamide has also been investigated for its use in chemical synthesis. Its unique combination of functional groups makes it a valuable intermediate in the synthesis of more complex molecules. Researchers at the University of California, Berkeley, have reported the use of 2-Amino-4-(benzyloxy)butanamide as a building block in the synthesis of novel polymers with tunable properties. These polymers have potential applications in areas such as drug delivery systems, where their biocompatibility and controlled release properties are highly desirable.

The physical properties of 2-Amino-4-(benzyloxy)butanamide, including its melting point, boiling point, and solubility, have been extensively studied to optimize its use in various applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). This property makes it suitable for use in solution-based reactions and formulations.

In terms of safety and handling, while 2-Amino-4-(benzyloxy)butanamide is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and safety goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials.

The environmental impact of 2-Amino-4-(benzyloxy)butanamide has also been considered in recent studies. Research conducted by the Environmental Protection Agency (EPA) has indicated that the compound has low toxicity to aquatic organisms and does not pose significant environmental risks when used responsibly. However, it is always advisable to dispose of laboratory waste containing this compound according to local regulations to minimize any potential environmental impact.

In conclusion, 2-Amino-4-(benzyloxy)butanamide (CAS No. 1869363-21-2) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, the future prospects for this compound appear promising.